(5-{[(2-Ethylbutyl)amino]methyl}-2-thienyl)boronic acid

• CAS No.: 919347-31-2
• Molecular Formula: C11H20BNO2S
• Molecular Weight: 241.16 g/mol
• IUPAC Name: [5-[(2-ethylbutylamino)methyl]thiophen-2-yl]boronic acid
• InChI: InChI=1S/C11H20BNO2S/c1-3-9(4-2)7-13-8-10-5-6-11(16-10)12(14)15/h5-6,9,13-15H,3-4,7-8H2,1-2H3
• InChI Key: IAVPJBPHMNNCKQ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(S1)CNCC(CC)CC)(O)O

Description

(5-{[(2-Ethylbutyl)amino]methyl}-2-thienyl)boronic acid is a useful research compound. Its molecular formula is C11H20BNO2S and its molecular weight is 241.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The {5-[(ethylamino)methyl]-2-thienyl}boronic acid used to prepare 5-(5-{[(2-ethylbutyl)amino]methyl}-2-thienyl)-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide was prepared as follows: A solution of (5-formyl-2-thienyl)boronic acid (50 mg, 0.32 mmol) in MeOH (0.5 mL) and a solution of NaCNBH3 (40 mg, 0.64 mmol) in MeOH (0.5 mL) were added to (2-ethylbutyl)amine (32 mg, 0.32 mmol) in a 2-dram vial. The vial was capped and the reaction was stirred at room temperature for 20 h. The reaction mixture was filtered through a 2 g SCX cartridge (pre-equilibrated with 3 mL MeOH), eluting in sequence with MeOH (6 mL) and a 2 M solution of NH3/MeOH (9 mL). The NH3/MeOH fraction was concentrated under a stream of nitrogen to give 48 mg of crude (5-{[(2-ethylbutyl)amino]methyl}-2-thienyl)boronic acid.

Synthesis routes and methods II

Procedure details